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Compound of Interest

Compound Name: TAS05567

CAS No.: 1429038-15-2

Cat. No.: B611156 Get Quote

Executive Summary: Immediate Action Required
TAS05567 (CAS: 1429038-15-2) is a potent, selective Spleen Tyrosine Kinase (Syk) inhibitor.

[1] While currently investigational, its high biological activity necessitates that it be handled as a

High Potency Active Pharmaceutical Ingredient (HPAPI).[1]

The Golden Rule of TAS05567 Disposal:

Never dispose of TAS05567 down the drain. All waste—solid or liquid, trace or bulk—must be

segregated for high-temperature incineration to ensure complete destruction of the

pharmacophore.[1]

Scientific Context & Hazard Identification
To ensure safety, one must understand the mechanism of the hazard.[1] TAS05567 is not an

inert chemical; it is designed to modulate the immune system.

Mechanism of Action (The "Why")
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TAS05567 inhibits Syk, a cytoplasmic tyrosine kinase critical for signaling through the B-cell

receptor (BCR) and Fc receptors.[1][2]

Biological Impact: Inhibition suppresses downstream signaling pathways (PI3K/Akt, MAPK),

leading to reduced B-cell proliferation and cytokine production.

Safety Implication: Because it actively alters cellular signaling at nanomolar concentrations

(IC50 ~27 nM), accidental environmental release or exposure can have significant off-target

effects on aquatic life or personnel.[1] It must be treated as a Bioactive Hazardous

Substance.

Physical & Chemical Properties Table
Property Specification Operational Relevance

Appearance Solid Powder (White/Off-white)
High risk of aerosolization

during weighing.[1]

Solubility Soluble in DMSO (>10 mg/mL)

DMSO penetrates skin rapidly,

carrying the inhibitor into the

bloodstream.[1]

Stability Stable at -20°C (Solid)

Long half-life means it persists

in waste containers if not

destroyed.[1]

Reactivity Oxidizers
Incompatible with strong

oxidizing agents.[1]

Step-by-Step Disposal Protocols
A. Solid Waste Disposal
Applies to: Contaminated gloves, pipette tips, weighing boats, and dry powder spills.[1]

Segregation: Do not mix with general lab trash (municipal waste).

Containment: Place all solid waste into a yellow biohazard/chemo waste bag or a rigid

container labeled "Hazardous Chemical Waste - Incineration Only."
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Sharps: Contaminated needles or glass must go into a rigid Red Sharps Container labeled

with the compound name.

Final Step: Seal the bag/container and transfer it to your facility's hazardous waste

accumulation area.

B. Liquid Waste Disposal
Applies to: Mother liquors, unused stock solutions (DMSO), and cell culture media (>1 µM).[1]

Solvent Compatibility: TAS05567 is often dissolved in DMSO.[1]

Note: Ensure your waste container is compatible with DMSO (HDPE is recommended;

avoid PS).[1]

Segregation:

High Concentration (>1 mM): Pour into a dedicated "Bioactive/Cytotoxic Liquid Waste"

carboy.[1]

Low Concentration (Media/Buffers): Do not bleach.[1] Bleach may not degrade the kinase

inhibitor core.[1] Collect in "Aqueous Hazardous Waste" for off-site incineration.[1]

Labeling: The tag must explicitly list:

Constituents: "DMSO (99%), TAS05567 (<1%)"[1]

Hazard Checkbox: Toxic, Irritant.[1][3]

C. Spill Management Protocol (Self-Validating)
If a spill occurs, follow this logic to ensure safety:

Isolate: Mark the area.[1]

PPE Up: Double nitrile gloves, lab coat, safety goggles.

Absorb (Liquid): Use a chem-sorbent pad.[1] Validation: If the pad does not dissolve (DMSO

resistance), proceed.[1]
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Capture (Solid): Wet a paper towel with water (to prevent dust) and wipe.[1]

Clean: Wash surface with 10% soap solution, then water.[1]

Dispose: All cleanup materials go to Incineration Waste.

Decision Logic & Workflow (Visualization)
The following diagram illustrates the decision-making process for TAS05567 waste streams.
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Figure 1: Decision matrix for segregating TAS05567 waste streams to ensure regulatory

compliance and safety.[1]

Regulatory Compliance (RCRA/EPA Context)
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While TAS05567 does not yet have a specific "P-list" or "U-list" code under the US EPA

Resource Conservation and Recovery Act (RCRA), it falls under the "Generator Knowledge"

clause.[1]

Classification: Non-specific Hazardous Waste.[1]

Generator Responsibility: As the generator, you are liable for determining that the waste is

toxic due to its bioactive nature.[1]

Best Practice: Assign it the internal code for "Cytotoxic/Antineoplastic Waste" (often

managed similarly to chemotherapy drugs) to ensure it is incinerated rather than landfilled.[1]

References
Mechanism & Potency: Hayashi, H., et al. (2018).[1] "TAS05567, a Novel Potent and

Selective Spleen Tyrosine Kinase Inhibitor."[1][2][4] Journal of Pharmacology and

Experimental Therapeutics.

General Chemical Safety: Occupational Safety and Health Administration (OSHA).[1]

"Controlling Occupational Exposure to Hazardous Drugs."[1][5]

Waste Management: U.S. Environmental Protection Agency (EPA).[1] "Management of

Hazardous Waste Pharmaceuticals."[1][6][7]

Handling Guidelines: National Institutes of Health (NIH).[1] "Guidelines for Handling

Cytotoxic Drugs." [1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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